Cas no 289037-48-5 ({3-azabicyclo3.1.0hexan-6-yl}methanol)

• Product Name: {3-azabicyclo3.1.0hexan-6-yl}methanol
• CAS No: 289037-48-5
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD12405012
• CID: 839366
• PubChem ID: 11815839
• Update Time: 2025-10-29

{3-azabicyclo3.1.0hexan-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-6-methanol
• (1R,5S,6R)-3-Azabicyclo[3.1.0]hexan-6-ylmethanol
• 3-AZA-BICYCLO[3.1.0]HEXAN-6-YLMENTHOL
• 3-aza-bicyclo[3.1.0]hexan-6-ylmethanol
• (3-Azabicyclo[3.1.0]hex-6-yl)methanol
• {3-azabicyclo3.1.0hexan-6-yl}methanol
• DB-012379
• MFCD11099879
• EN300-224484
• PB13342
• (3-Azabicyclo[3.1.0]hexan-6-yl)methanol
• AS-79654
• D87850
• MFCD12405012
• {3-azabicyclo[3.1.0]hexan-6-yl}methanol
• 3-azabicyclo[3.1.0]hex-6-ylmethanol
• (1alpha,5alpha,6alpha)-rel-6-(Hydroxymethyl)-3-azabicyclo[3.1.0]hexane
• YGYOQZPGFXHQMW-UHFFFAOYSA-N
• CS-0129465
• exo-3-Azabicyclo[3.1.0]hexan-6-ylmethanol
• 3-azabicyclo[3.1.0]hexan-6-ylmethanol
• SCHEMBL904084
• AKOS006229909
• 289037-48-5
• SY040577

• MDL： MFCD12405012
• Inchi： 1S/C6H11NO/c8-3-6-4-1-7-2-5(4)6/h4-8H,1-3H2
• InChI Key： YGYOQZPGFXHQMW-UHFFFAOYSA-N
• SMILES： OCC1C2CNCC21

Computed Properties

• Exact Mass: 237.20900
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 203 ºC
• Flash Point: 110 ºC
• PSA: 32.26000
• LogP: 2.60390

{3-azabicyclo3.1.0hexan-6-yl}methanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on {3-azabicyclo3.1.0hexan-6-yl}methanol

Comprehensive Overview of {3-azabicyclo[3.1.0]hexan-6-yl}methanol (CAS No. 289037-48-5): Properties, Applications, and Market Insights

The chemical compound {3-azabicyclo[3.1.0]hexan-6-yl}methanol (CAS No. 289037-48-5) is a bicyclic organic molecule featuring a unique structural framework that combines an azabicyclic core with a hydroxymethyl functional group. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and potential applications. The 3-azabicyclo[3.1.0]hexane scaffold is particularly noteworthy for its constrained geometry, which can influence the biological activity of derivatives.

Researchers and industry professionals frequently search for terms like "{3-azabicyclo[3.1.0]hexan-6-yl}methanol synthesis", "CAS 289037-48-5 applications", and "azabicyclic compounds in drug discovery", reflecting the growing interest in this compound. Its structural features make it a valuable intermediate in the development of novel therapeutics, particularly in central nervous system (CNS) targeting molecules and enzyme inhibitors.

The physicochemical properties of {3-azabicyclo[3.1.0]hexan-6-yl}methanol contribute to its diverse utility. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its molecular weight and logP value suggest favorable characteristics for pharmaceutical formulation. The presence of both nitrogen and oxygen heteroatoms in the 3-azabicyclo[3.1.0]hexane system enables multiple sites for chemical modification, allowing medicinal chemists to fine-tune properties for specific applications.

Current research trends highlight the importance of azabicyclic compounds in addressing modern healthcare challenges. With increasing interest in neurological disorders and antimicrobial resistance, compounds like {3-azabicyclo[3.1.0]hexan-6-yl}methanol are being investigated for their potential in developing new treatment options. The pharmaceutical industry particularly values such scaffolds for their ability to improve drug-like properties while maintaining structural novelty.

In synthetic chemistry, {3-azabicyclo[3.1.0]hexan-6-yl}methanol serves as a versatile building block. Its reactive hydroxyl group permits various transformations, including esterification, ether formation, and oxidation to the corresponding aldehyde. The strained 3-azabicyclo[3.1.0]hexane ring system offers unique opportunities for ring-opening reactions and further functionalization, making it valuable for creating diverse molecular architectures.

The market for specialized chemical intermediates like {3-azabicyclo[3.1.0]hexan-6-yl}methanol has shown steady growth, driven by pharmaceutical R&D investments. Custom synthesis providers and fine chemical manufacturers have reported increasing demand for this compound, particularly from companies focused on CNS drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the purity and identity of CAS 289037-48-5 in commercial samples.

Environmental and safety considerations for handling {3-azabicyclo[3.1.0]hexan-6-yl}methanol follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during manipulation. Storage typically requires protection from moisture and extreme temperatures to maintain stability.

Future prospects for {3-azabicyclo[3.1.0]hexan-6-yl}methanol appear promising, with several patent applications mentioning derivatives of this scaffold in various therapeutic areas. The compound's structural features align well with current drug design paradigms emphasizing three-dimensionality and sp3-rich frameworks. As computational chemistry and AI-assisted drug discovery methods advance, the rational design of new azabicyclic pharmaceuticals incorporating this core is expected to accelerate.

For researchers investigating 3-azabicyclo[3.1.0]hexane derivatives, {3-azabicyclo[3.1.0]hexan-6-yl}methanol offers an excellent starting point for structure-activity relationship studies. The compound's commercial availability through specialty chemical suppliers has facilitated its adoption in both academic and industrial settings. Recent publications have demonstrated its utility in creating novel molecular probes and pharmacological tools.

Quality control standards for CAS 289037-48-5 typically specify minimum purity levels (often ≥95% by HPLC) and rigorous characterization data. Suppliers frequently provide certificates of analysis including spectroscopic data and chromatographic profiles. The compound's stability under various conditions has been documented, supporting its use in multi-step synthetic sequences.

In conclusion, {3-azabicyclo[3.1.0]hexan-6-yl}methanol represents an important structural motif in modern medicinal chemistry and materials science. Its unique azabicyclic architecture combined with functional group versatility continues to inspire innovative applications across multiple scientific disciplines. As research into constrained heterocyclic systems advances, the significance of this compound and its derivatives is likely to grow further.